Cas no 2227713-90-6 ((1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine)

• Product Name: (1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine
• CAS No: 2227713-90-6
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 6395195
• PubChem ID: 96955787
• Update Time: 2025-05-21

(1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine
• EN300-1996887
• 2227713-90-6

• Inchi： 1S/C8H9ClN2O2/c1-5(10)6-2-3-8(11(12)13)7(9)4-6/h2-5H,10H2,1H3/t5-/m0/s1
• InChI Key： ALYRDUFZKPWPLF-YFKPBYRVSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H](C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8Ų

Additional information on (1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine

Compound CAS No. 2227713-90-6: (1S)-1-(3-Chloro-4-Nitrophenyl)ethan-1-Amine

The compound (1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine (CAS No. 2227713-90-6) is a significant organic compound with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its chiral structure, which plays a crucial role in its biological activity and selectivity. The molecule consists of a central ethanamine group attached to a substituted phenyl ring, specifically a 3-chloro-4-nitrophenyl group. This substitution pattern imparts unique electronic and steric properties to the compound, making it highly versatile for various chemical reactions and biological interactions.

Recent advancements in stereochemistry and asymmetric synthesis have significantly enhanced the production efficiency of (1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine. Researchers have developed novel catalytic systems that enable high enantiomeric excess (ee) in the synthesis of this compound, which is critical for its application in drug development. For instance, studies published in the *Journal of Medicinal Chemistry* have demonstrated the potential of this compound as a lead molecule in the design of novel kinase inhibitors, targeting specific pathways involved in cancer progression.

The 3-chloro-4-nitrophenyl group within the molecule contributes to its strong electron-withdrawing properties, which are essential for its reactivity in various chemical transformations. This feature has been exploited in the synthesis of advanced materials, such as conductive polymers and organic semiconductors. Recent research highlighted in *Nature Materials* has shown that derivatives of this compound can significantly improve the charge transport properties of organic electronics, paving the way for next-generation flexible displays and sensors.

In terms of biological activity, (1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine exhibits potent inhibitory effects against several enzymes, including tyrosinase and acetylcholinesterase. These properties make it a promising candidate for the development of anti-inflammatory and neuroprotective agents. A study conducted at the University of California, San Francisco, revealed that this compound can modulate cellular signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease.

The synthesis of (1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and stereoselectivity. One common approach involves the nucleophilic aromatic substitution of a suitable precursor followed by amine alkylation. Recent innovations in flow chemistry have further streamlined this process, reducing production time and costs while maintaining high yields.

From an environmental standpoint, researchers are increasingly focusing on the green chemistry aspects of synthesizing (1S)-1-(3-chloro-4-nitrophenyl)ethan-1-amine. The use of biodegradable solvents and catalytic amounts of transition metals has been reported to minimize waste generation and improve sustainability. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, (1S)-1-(3-chloro-4-nitrophenyl)ethan-1-am